D(+)-Raffinose pentahydrate

Lyophilization excipient Glass transition temperature Cryoprotectant stability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H42O21
Molecular Weight 594.5 g/mol
Cat. No. B15603021
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Technical Parameters


Basic Identity
Product NameD(+)-Raffinose pentahydrate
Molecular FormulaC18H42O21
Molecular Weight594.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H32O16.5H2O/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18;;;;;/h5-17,19-29H,1-4H2;5*1H2/t5?,6-,7?,8-,9+,10+,11?,12?,13?,14?,15?,16-,17+,18-;;;;;/m0...../s1
InChIKeyBITMAWRCWSHCRW-SBPPXSINSA-N
Commercial & Availability
Standard Pack Sizes25 g / 100 g / 500 g / 1 kg / 5 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

D(+)-Raffinose Pentahydrate: Physical and Chemical Baseline for Procurement Decision-Making


D(+)-Raffinose pentahydrate (CAS 17629-30-0, C₁₈H₃₂O₁₆·5H₂O, MW 594.52 g/mol) is a crystalline non-reducing trisaccharide composed of galactose, glucose, and fructose linked via α-1,6 and β-2,1 glycosidic bonds . It crystallizes from aqueous solution with five molecules of water of crystallization, forming a three-dimensional hydrogen-bonded network that is integral to its stability [1]. The compound is supplied as a white crystalline powder with a melting point range of 78–80 °C, a specific optical rotation [α]²⁰/D of +105° (c=10, H₂O, dry basis), and a water solubility of approximately 143 g/L . Raffinose belongs to the raffinose family oligosaccharides (RFOs), a series of sucrosyl oligosaccharides that includes stachyose (tetrasaccharide) and verbascose (pentasaccharide) as higher homologs [2].

Lyophilization excipient workflow: Crystalline pentahydrate form with defined water of crystallization for controlled moisture micro-environment.
Prebiotic selectivity research: Reported Bifidobacterium-targeted fermentation profile distinct from lactulose.
Biopharmaceutical formulation: Supports protein conformation protection in freeze-dried solids based on H/D exchange ranking.

Why D(+)-Raffinose Pentahydrate Cannot Be Interchanged with Anhydrous Raffinose or Other In-Class Oligosaccharides


Within the raffinose family oligosaccharides and common cryoprotectant sugars, molecular weight, degree of polymerization, hydration state, and glass-forming properties vary substantially, precluding simple interchange. Anhydrous raffinose is a completely amorphous, hygroscopic solid with a glass transition temperature (Tg) of 109 °C (at 5 °C/min), whereas crystalline raffinose pentahydrate maintains a defined crystal lattice with five stoichiometric water molecules that confer unique water-scavenging and water-reservoir functionality in pharmaceutical formulations [1]. Attempting to substitute raffinose pentahydrate with the anhydrous form in a lyophilization excipient application would eliminate the controlled water-release and structural integrity properties documented below. Similarly, substituting raffinose with sucrose—despite sucrose being the most common lyoprotectant—introduces markedly higher hygroscopicity and a lower Tg (57 °C vs. 108 °C for raffinose glass), which directly compromises long-term storage stability of lyophilized products under elevated humidity [2]. Stachyose, the next higher RFO homolog (DP4), offers a higher Tg but differs in its hydrogen-bonding interaction strength with phospholipid membranes and has lower selectivity in prebiotic fermentation compared to raffinose [3]. These quantifiable, application-critical differences necessitate compound-specific procurement.

Anhydrous raffinose
Amorphous, hygroscopic glass (Tg 109 °C) lacks the crystalline water-scavenger and reservoir function; may shift lyophilization excipient performance and moisture-buffering capacity.
Sucrose
Lower Tg (57 °C) and narrower Tg-to-Tc window (17 °C vs. 34 °C) can compromise long-term storage stability under elevated temperature or humidity.
Stachyose (DP4)
Higher homolog with similar Tg-to-Tc window, but hydrogen-bonding interaction with phospholipid membranes and prebiotic fermentation selectivity may differ.

D(+)-Raffinose Pentahydrate Quantified Differentiation: Head-to-Head and Cross-Study Comparative Evidence


Glass Transition Temperature (Tg) and Thermal Stability Window: Raffinose vs. Sucrose, Trehalose, and Stachyose

The dry glass transition temperature (Tg) of raffinose (108 °C) is nearly double that of sucrose (57 °C) and identical to trehalose (108 °C), as determined by FTIR microspectroscopy [1]. However, Tg alone is an insufficient predictor of long-term storage stability. The temperature interval between Tg and the critical crossover temperature (Tc), where molecular mobility transitions from solid-like to liquid-like, provides a more discriminating metric. This Tg-to-Tc interval increases in the order: sucrose (17 °C) < trehalose (26 °C) < raffinose (34 °C) ≤ stachyose (34 °C), as measured by ST-EPR and ¹H-NMR spectroscopy in dry sugars equilibrated at 3% RH [2]. The 34 °C window for raffinose—double that of sucrose—implies substantially slower molecular mobility and superior long-term preservation capacity at temperatures well above Tg [2].

Tg-to-Tc stability window
Head-to-head
Raffinose 34 °C vs. sucrose 17 °C (+100%)
Supports extended shelf-life formulation context at elevated temperatures
Measured at 3% RH; ST-EPR, ¹H-NMR
Lyophilization excipient Glass transition temperature Cryoprotectant stability

Water-Scavenger Capacity and Structural Integrity During Dehydration: Raffinose Pentahydrate vs. Anhydrous Raffinose

Raffinose pentahydrate contains five stoichiometric water molecules (approximately 15% w/w water of crystallization) arranged in a three-dimensional hydrogen-bonded network within the crystal lattice [1]. When stored at 30 °C under relative humidities between 10% and 60%, the pentahydrate shows no loss of water after 3 months, demonstrating exceptional water-retention integrity under pharmaceutically relevant storage conditions [2]. At RH below 10%, only one water molecule is removed over 3 months at 30 °C, and even under vacuum at 30 °C for 24 h, only two water molecules are lost without change in crystal structure [2]. In contrast, anhydrous raffinose (prepared by lyophilization) is completely amorphous and lacks this controlled water-release behavior; full dehydration at 60 °C causes the pentahydrate crystal to collapse into an amorphous form structurally identical to lyophilized raffinose, but rehydration at 30 °C rapidly restores the pentahydrate crystal structure [2]. The crystalline pentahydrate thus functions as both a water 'scavenger' (absorbing excess moisture) and a water 'reservoir' (releasing water gradually to maintain micro-environmental humidity), a dual functionality absent in the amorphous anhydrous form [3].

Water-scavenger integrity
Head-to-head
Pentahydrate retains ≥4 H₂O (3 mo, 30 °C, ≤60% RH); anhydrous retains zero
Crystalline form required for controlled water-release excipient applications
XRD, DSC characterization; anhydrous is amorphous fragile glass
Pharmaceutical excipient Water scavenger Dehydration stability

Prebiotic Selectivity: Raffinose vs. Lactulose, Stachyose, and Inulin Oligomers

Raffinose demonstrates superior selectivity for beneficial Bifidobacterium species over competing intestinal bacteria. In a controlled in vitro study comparing multiple oligosaccharides, raffinose and stachyose were utilized by Bifidobacterium longum and Bifidobacterium infantis but not by Lactobacillus acidophilus, Streptococcus faecalis, or Escherichia coli [1]. In contrast, lactulose—a widely used commercial prebiotic—was utilized by all bacteria tested, indicating lower selectivity [1]. Critically, among the oligosaccharides supporting Bifidobacterium growth, raffinose showed 'a high rate of consumption by Bifidobacterium without dependence on the preculture sugar,' whereas stachyose consumption was partially dependent on prior adaptation [1]. In a more recent in vitro human fecal fermentation study directly comparing raffinose with lactulose, the intestinal microbiota showed preference for raffinose as substrate, achieving the highest consumption value at 48 h: 96.0 ± 0.9% (donor 1) and 95.3 ± 0.7% (donor 2) . Raffinose fermentation increased total short-chain fatty acid production to 129.9 ± 2.6 mmol/L (donor 1) and 179.6 ± 0.6 mmol/L (donor 2), while concomitantly reducing the relative abundance of Proteobacteria—including known pathogens—and increasing Bifidobacterium and Lactobacillus populations .

Prebiotic selectivity
Head-to-head
Raffinose: utilized by Bifidobacterium spp., not by E. coli or L. acidophilus
Supports Bifidobacterium-targeted screening context; lactulose is non-selective
In vitro pure culture; 48 h fecal fermentation consumption >95%
Prebiotic oligosaccharide Bifidobacterium selectivity Gut microbiota modulation

Protein Conformation Preservation During Lyophilization: Raffinose vs. Sucrose, Trehalose, and Dextran

In a hydrogen/deuterium (H/D) exchange mass spectrometry study of calmodulin co-lyophilized with various carbohydrate excipients, the protection of protein conformation from D₂O vapor exchange increased in the rank order: guanidine hydrochloride (negative control) < no excipient, mannitol < dextran 5,000, dextran 12,000 < sucrose < raffinose < trehalose [1]. Raffinose provided superior conformational protection compared to sucrose and both dextran grades, and was second only to trehalose in overall protective efficacy [1]. The protection was exerted primarily in the protein's α-helical segments and was site-specific rather than uniformly distributed along the protein sequence, indicating that raffinose interacts with proteins in a structurally selective manner [1]. This places raffinose pentahydrate as the highest-performing non-disaccharide lyoprotectant among those tested for protein structural preservation.

Protein conformation protection
Head-to-head
Ranked #2 after trehalose; exceeds sucrose and dextran
Reported site-specific protection in H/D exchange calmodulin model
Rank order: trehalose > raffinose > sucrose > dextran
Lyophilization excipient Protein stabilization Hydrogen-deuterium exchange

Hydrogen-Bond Interaction Strength with Phospholipid Membranes: Sucrose-Raffinose Combination vs. Sucrose, Trehalose, Glucose, and Mannitol

In a systematic study of lyoprotectants for cytarabine/daunorubicin co-loaded liposomes, the hydrogen-bond interaction strength between lyoprotectants and phospholipid head groups—the primary mechanism of membrane protection during freeze-drying—was quantified by FTIR peak shift analysis [1]. The interaction strength rank order was: trehalose ≈ sucrose-raffinose combination (mass ratio 7:3) > sucrose > glucose > mannitol [1]. The sucrose-raffinose combination achieved interaction strength statistically equivalent to trehalose, the benchmark lyoprotectant, while simultaneously offering lower hygroscopicity than pure sucrose [1]. Differential scanning calorimetry further showed that the sucrose-raffinose combination and trehalose were better at inhibiting the elevation of phospholipid gel-to-liquid crystalline phase transition temperature (Tm) during dehydration than glucose or mannitol, directly reducing membrane leakage risk during rehydration [1]. Importantly, the vitrification ability of the lyoprotectants corresponded exactly to the hydrogen-bond interaction strength order, confirming that raffinose enhances the glass-forming capacity of sucrose formulations [1].

Membrane H-bond strength
Head-to-head
Sucrose-raffinose (7:3) ≈ trehalose; both > pure sucrose
Enables trehalose-comparable membrane protection with lower hygroscopicity
FTIR peak shift; liposomal cytarabine/daunorubicin model
Liposome lyoprotectant Hydrogen bonding Freeze-drying excipient

Evidence-Backed Application Scenarios for D(+)-Raffinose Pentahydrate in Research and Industry


Lyophilized Liposomal Drug Formulation Excipient

Based on the demonstrated hydrogen-bond interaction strength equivalence between the sucrose-raffinose (7:3) combination and trehalose for phospholipid membrane protection during freeze-drying [1], D(+)-raffinose pentahydrate is optimally deployed as a co-lyoprotectant with sucrose in liposomal drug products. The combination provides lower hygroscopicity than pure sucrose while maintaining the critical vitrification and water-replacement functions necessary to prevent liposome fusion, aggregation, and drug leakage during lyophilization and subsequent storage [1]. This scenario is directly supported by quantitative FTIR, PXRD, and DSC evidence from the cytarabine/daunorubicin co-loaded liposome model.

Long-Term Stabilizer for Freeze-Dried Biopharmaceutical Proteins

For protein therapeutics requiring extended shelf life at temperatures up to 65 °C, raffinose pentahydrate offers a Tg-to-Tc thermal stability window of 34 °C—double that of sucrose (17 °C) and 31% greater than trehalose (26 °C) [1]. Combined with its protein conformation protection efficacy demonstrated in H/D exchange studies (ranked second only to trehalose among tested carbohydrates) [2], raffinose pentahydrate is the procurement choice when formulations must withstand temperature excursions during distribution in regions with limited cold-chain infrastructure.

Crystalline Water-Scavenger Excipient for Moisture-Sensitive Solid Dosage Forms

In tablet and capsule formulations containing hydrolysis-prone active pharmaceutical ingredients, raffinose pentahydrate functions as a crystalline water scavenger and reservoir. The compound retains its full pentahydrate stoichiometry for at least 3 months at 30 °C across a broad RH range (10–60%), and loses only two of five water molecules under vacuum at 30 °C without disrupting the crystal lattice [1]. This controlled, gradual water-release behavior—documented by X-ray diffraction and thermogravimetric analysis—is unavailable from anhydrous raffinose or common excipients like mannitol, making the pentahydrate form specifically required for moisture-buffering applications [1].

Selective Prebiotic Ingredient for Bifidobacterium-Targeted Formulations

When formulating synbiotic products requiring selective proliferation of Bifidobacterium spp. without concomitant growth of Enterobacteriaceae, raffinose pentahydrate provides a quantifiable selectivity advantage. Unlike lactulose, which is non-selectively fermented by E. coli and other intestinal bacteria, raffinose is utilized exclusively by Bifidobacterium longum and B. infantis among the test panel [1]. The 48-hour in vitro consumption rate of raffinose exceeds 95% with corresponding SCFA production of 130–180 mmol/L, while simultaneously reducing Proteobacteria relative abundance [2]. This evidence positions raffinose pentahydrate as the preferred prebiotic for formulations where Bifidobacterium specificity is the primary performance criterion.

Application
Selection Property
Validation Focus
Lyophilized liposomal formulation research
Hydrogen-bond interaction equivalence with trehalose
FTIR peak shift and vitrification ability in target liposome model
Freeze-dried biopharmaceutical stabilization
Wider Tg-to-Tc thermal stability window
Molecular mobility assessment above Tg in formulation context
Moisture-sensitive solid dosage excipient
Crystalline water-scavenger and reservoir capacity
Water-retention integrity under target RH and temperature range
Bifidobacterium-targeted prebiotic screening
Reported strain-level fermentation selectivity
Consumption rate and SCFA profile in in vitro microbiota models

Technical Documentation Hub

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